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Compound of Interest

Compound Name: JNJ-54175446

Cat. No.: B608235 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of investigational compounds like JNJ-54175446 is paramount. This document

provides a comprehensive overview of the necessary personal protective equipment (PPE),

operational plans for handling and storage, and appropriate disposal methods.

JNJ-54175446 is an investigational, orally available, and brain-penetrant antagonist of the

P2X7 receptor.[1][2][3] As with any investigational compound, it is crucial to handle JNJ-
54175446 with care, assuming it may have potential hazards until more comprehensive safety

data is available.

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS), standard laboratory precautions for

handling potent, biologically active compounds should be strictly followed. The recommended

PPE is designed to minimize exposure through inhalation, skin contact, and eye contact.
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles

Hand Protection
Nitrile gloves (or other chemically resistant

gloves)

Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If weighing or

handling powders outside of a ventilated

enclosure, a properly fitted NIOSH-approved

respirator may be necessary.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of JNJ-54175446 and to

ensure the safety of laboratory personnel.

Handling:

Engineering Controls: Handle JNJ-54175446 in a chemical fume hood or other ventilated

enclosure, especially when working with the solid form to avoid inhalation of dust particles.

General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas

where the compound is handled. Wash hands thoroughly after handling.

Storage: JNJ-54175446 is available as a solid and should be stored under specific conditions

to ensure its stability.[1][4][5]

Form Storage Temperature Duration

Powder -20°C 3 years

In solvent -80°C 1 year

When preparing solutions, it is recommended to use freshly opened, hygroscopic-free solvents

like DMSO.[5]
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Disposal Plan
As an investigational drug, JNJ-54175446 and any contaminated materials should be disposed

of as hazardous waste.

Waste Categories and Disposal Procedures:

Waste Type Disposal Procedure

Unused solid compound
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Solutions of JNJ-54175446
Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.

All waste disposal should adhere to local, state, and federal regulations for hazardous waste.[6]

It is advisable to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance on the disposal of investigational compounds.[6]

Visualizing Laboratory Workflow
To ensure clarity and procedural adherence, the following diagrams illustrate key workflows for

handling JNJ-54175446.
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Caption: Workflow for handling solid JNJ-54175446.
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Generation of JNJ-54175446 Waste

Segregate Waste Types
(Solid, Liquid, Contaminated Materials)

Label Waste Containers Clearly
'Hazardous Waste - JNJ-54175446'
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Consult Institutional EHS
for Pickup and Disposal

Maintain Disposal Records
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Caption: Step-by-step disposal plan for JNJ-54175446 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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